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Compound of Interest

Compound Name: Hypoxanthine-15N4

Cat. No.: B12404558

For researchers, scientists, and drug development professionals utilizing Hypoxanthine-15N4,
ensuring its proper disposal is a critical component of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety and logistical information, outlining
a procedural, step-by-step approach to the safe handling and disposal of this isotopically
labeled compound.

Hypoxanthine-15N4 is a stable, non-radioactive isotopically labeled version of hypoxanthine.
[1][2][3] Its disposal, therefore, does not necessitate special precautions for radioactivity.[2] The
primary consideration for its disposal is the chemical nature of hypoxanthine itself and
adherence to institutional and local waste management protocols for non-hazardous chemical
waste. While generally considered of low toxicity, some safety data sheets for unlabeled
hypoxanthine recommend caution, noting it may be harmful if swallowed and can cause skin
and eye irritation.[4]

Immediate Safety and Handling

Before proceeding with disposal, ensure that appropriate personal protective equipment (PPE)
is worn, including safety goggles, gloves, and a lab coat. Handle the compound in a well-
ventilated area to avoid inhalation of any dust particles.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for
hypoxanthine.
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Property Value Source
Molecular Formula C5H4N40

Molecular Weight 136.11 g/mol

Melting Point >250°C /482 °F

Solubility in Ethanol ~0.5 mg/ml

Solubility in DMSO ~30 mg/ml

Solubility in Dimethyl
i ~20 mg/ml
Formamide

Step-by-Step Disposal Protocol

The disposal of Hypoxanthine-15N4 should be managed as non-hazardous chemical waste,
in line with the guidelines for its unlabeled counterpart. Always consult your institution's
Environmental Health and Safety (EHS) department for specific procedures.

Experimental Protocol: Disposal of Solid Hypoxanthine-15N4 Waste

» Containerization: Place solid Hypoxanthine-15N4 waste into a clearly labeled, sealed
container. The label should include the chemical name ("Hypoxanthine-15N4"), the quantity,
and the date of accumulation.

o Waste Stream Segregation: Ensure the container is designated for "non-hazardous chemical
waste." Do not mix with hazardous waste streams such as solvents or heavy metals.

e Institutional Pickup: Arrange for the disposal of the container through your institution's
chemical waste management program.

Experimental Protocol: Disposal of Aqueous Solutions Containing Hypoxanthine-15N4

For small quantities of aqueous solutions, disposal down the sanitary sewer may be
permissible, but this is strictly dependent on local regulations and institutional policies.
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» Verify Permissibility: Confirm with your EHS department if drain disposal of small quantities
of non-hazardous, water-soluble chemicals is allowed.

o Neutralization: If the solution is acidic or basic, neutralize it to a pH between 5.5 and 9.5
before disposal.

 Dilution: Flush the drain with a copious amount of water (at least 20 parts water to 1 part
solution) during and after disposal to ensure adequate dilution.

o Prohibited Materials: Ensure the solution does not contain any other prohibited substances
for drain disposal, such as halogenated hydrocarbons or heavy metals.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Hypoxanthine-15N4.
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Caption: Disposal Decision Workflow for Hypoxanthine-15N4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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